Cas no 949109-36-8 ((S)-Tert-butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate)

• Product Name: (S)-Tert-butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate
• CAS No: 949109-36-8
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.4619
• CID: 3042401
• PubChem ID: 71489376
• Update Time: 2024-10-25

(S)-Tert-butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate
• ZIFXYEQQDVXSEN-ZDUSSCGKSA-N
• AK600693
• (S)-tert-butyl 4-(2-nitrophenylsulfonyl)-3-methyl-1,4-diazepane-1-carboxylate
• (3S)-3alpha-Methyl-4-[(2-nitrophenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylic acid tert-butyl ester
• SCHEMBL14990420
• MFCD30566069
• tert-butyl (3S)-3-methyl-4-(2-nitrophenyl)sulfonyl-1,4-diazepane-1-carboxylate
• G71784
• DS-19687
• AKOS030524170
• 949109-36-8
• (S)-Tert-butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate

• Inchi： 1S/C17H25N3O6S/c1-13-12-18(16(21)26-17(2,3)4)10-7-11-19(13)27(24,25)15-9-6-5-8-14(15)20(22)23/h5-6,8-9,13H,7,10-12H2,1-4H3/t13-/m0/s1
• InChI Key： ZIFXYEQQDVXSEN-ZDUSSCGKSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])(N1C([H])([H])C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@]1([H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 399.14640670g/mol
• Monoisotopic Mass: 399.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 533.1±60.0°C at 760 mmHg

(S)-Tert-butyl 3-methyl-4-((2-nitrophenyl)sulfonyl)-1,4-diazepane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides